3-(2-Iodoethyl)pyrrolidine

• Molecular Formula: C6H12IN
• Molecular Weight: 225.07 g/mol
• IUPAC Name: 3-(2-iodoethyl)pyrrolidine
• InChI: InChI=1S/C6H12IN/c7-3-1-6-2-4-8-5-6/h6,8H,1-5H2
• InChI Key: UDNFVJFFDSKGMY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1CCI

Description

3-(2-Iodoethyl)pyrrolidine is a pyrrolidine derivative characterized by a five-membered saturated amine ring substituted at the 3-position with a 2-iodoethyl group. The iodine atom introduces significant electronic and steric effects, making the compound reactive in substitution and elimination reactions. Pyrrolidine derivatives are widely explored in medicinal chemistry due to their conformational rigidity and ability to mimic bioactive molecules .

Comparison with Similar Compounds

Comparison with Similar Pyrrolidine Derivatives

Substituent Effects on Reactivity and Potency

The substituent at the pyrrolidine ring’s 3-position critically determines chemical and biological behavior. Key comparisons include:

Fluorinated Derivatives (e.g., 3,3,4,4-Tetrafluoropyrrolidine)

• Structure : Fluorine atoms at the 3,3,4,4-positions introduce strong electronegativity and reduced steric bulk compared to iodine.
• Potency : Fluorinated derivatives (e.g., compound 29 in ) retain potency similar to parent compounds, likely due to enhanced metabolic stability without significant steric hindrance .
• Reactivity : Fluorine’s electron-withdrawing nature stabilizes adjacent charges but lacks iodine’s polarizability, reducing susceptibility to nucleophilic substitution .

Methylated Derivatives (e.g., 2,5-Dimethylpyrrolidine)

• Structure : Methyl groups at the 2- and 5-positions increase steric hindrance but lack halogen-specific reactivity.
• Potency : Methylation of pyrrolidine amines (e.g., compounds 4 and 5 in ) preserves antiviral activity (EC50: low μM range), whereas methylation of primary amines reduces potency. This suggests methyl groups on pyrrolidine enhance bioavailability without disrupting target interactions .

Proline Derivatives (e.g., D-Proline)

• Structure : Replacement of pyrrolidine with D-proline introduces a secondary amine and rigidifies the ring.
• Potency : Substitution with D-proline (compound 31 in ) reduces potency by 9-fold, highlighting the importance of stereochemistry and ring flexibility in receptor binding .

Pyrrolidine-2,5-dione Derivatives

• Structure : Incorporation of ketone groups at the 2- and 5-positions (e.g., compound 31 in ) enables dual binding to serotonin transporters (SERT) and 5-HT1A receptors.
• Potency : These derivatives exhibit high 5-HT1A affinity (Ki: 3.2 nM), outperforming serotonin controls. The dione moiety likely facilitates hydrogen bonding with receptor residues .

Environmental and Metabolic Stability

• Biodegradation: Non-halogenated pyrrolidines (e.g., cotinine precursors in ) are metabolized by Pseudomonas spp. via hydroxylation and demethylation. The iodine in 3-(2-Iodoethyl)pyrrolidine may resist enzymatic degradation, increasing environmental persistence .

Comparative Data Table

Compound	Substituent(s)	Key Properties	Biological Activity (EC50/Ki)	Reference
3-(2-Iodoethyl)pyrrolidine	3-(2-Iodoethyl)	High lipophilicity, reactive iodine	Not reported	-
3,3,4,4-Tetrafluoropyrrolidine	3,3,4,4-Fluorine	Metabolic stability, low steric hindrance	Similar to parent compound
D-Proline	Secondary amine, rigid	Reduced conformational flexibility	9-fold lower potency
Pyrrolidine-2,5-dione	2,5-Ketones	Dual SERT/5-HT1A binding	Ki: 3.2 nM (5-HT1A)
Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate	Halogenated pyridine	High reactivity, environmental persistence	Not reported